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CAS No.: 56773-42-3

Cat. No.: B1294574
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental procedures for chromium and nickel
electroplating with the inclusion of fluorosurfactants. The protocols outlined below are intended
to serve as a comprehensive guide for achieving high-quality, functional coatings. Adherence to
all laboratory safety protocols and regulations is paramount when handling the chemicals
involved in these processes.

Chromium Electroplating with Fluorosurfactant-
Based Fume Suppressants

Fluorosurfactants are integral to modern chromium electroplating, primarily serving as fume
suppressants. By significantly lowering the surface tension of the plating bath, they minimize
the release of hazardous chromic acid mists generated during the electrochemical process.[1]
[2] This not only enhances workplace safety but also reduces the consumption of chromic acid.
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[1][3] Historically, perfluorooctane sulfonate (PFOS) was the industry standard; however, due to

environmental and health concerns, it has been largely replaced by alternatives such as 6:2
fluorotelomer sulfonate (6:2 FTS).[4][5]

Quantitative Data Summary: Chromium Electroplating

Parameters

The following table summarizes typical bath compositions and operating parameters for both

decorative and hard chromium electroplating using fluorosurfactants.

Decorative Chromium

Parameter . Hard Chromium Plating
Plating

Bath Composition

Chromic Acid (CrOs) 240 - 375 g/L 180 - 300 g/L[6]

Sulfuric Acid (H2SOa)

CrO3:H2S04 ratio of 100:1 to
150:1

CrO3:H2S04 ratio of 75:1 to
125:1[7]

Fluorosurfactant

e.g., 6:2 FTS at tens of mg/L[5]

e.g., PFOS at 30-80 mg/L

(historical)[8]
Operating Conditions
Temperature 35-45 °C[9] 50 - 60 °C[6]
Cathode Current Density 10 - 25 A/dm? 30 - 60 A/dm?2
pH <1.0 <1.0

Anode Material

Lead-Tin (Pb-Sn) alloy (e.qg.,
93% Pb, 7% Sn)[10]

Lead-Tin (Pb-Sn) alloy (e.g.,
93% Pb, 7% Sn)[6]

Plating Duration

2 - 5 minutes

20 minutes to several hours,
depending on desired

thickness

Experimental Protocol: Decorative Chromium

Electroplating
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This protocol details the steps for decorative chromium plating on a nickel-plated substrate.

1. Substrate Preparation: a. The substrate, typically steel or brass, should be pre-plated with a
layer of bright nickel.[10] b. Degreasing: Remove any oils and grease from the nickel-plated
surface using an alkaline cleaning solution.[11] c. Rinsing: Thoroughly rinse the substrate with
deionized water. d. Activation: Dip the substrate in a dilute solution of sulfuric or hydrochloric
acid for 15-30 seconds to activate the nickel surface.[11] e. Final Rinse: Rinse again with
deionized water immediately before placing it in the plating bath.

2. Plating Bath Preparation: a. In a suitable tank (e.g., PVC-lined steel), add the required
volume of deionized water. b. Slowly and carefully dissolve the chromic acid (CrOs) in the
water. Caution: This reaction is exothermic. c. Once the chromic acid is dissolved and the
solution has cooled, add the sulfuric acid (H2SOa4) to achieve the desired ratio. d. Add the
appropriate concentration of a PFOS-alternative fluorosurfactant (e.g., 6:2 FTS). e. Heat the
bath to the target temperature (35-45°C) and ensure it is well-mixed.[9]

3. Electroplating Procedure: a. Suspend the prepared substrate (cathode) and the lead-tin
anodes in the plating bath. b. Apply a direct current to achieve a cathode current density of 10-
25 A/dmz, c. Continue the plating process for 2-5 minutes, or until the desired brightness and
coverage are achieved. d. A thin layer of foam should form on the surface of the bath,
indicating the fluorosurfactant is effective. e. Turn off the rectifier, and carefully remove the
plated substrate.

4. Post-Plating Treatment: a. Drag-out Rinse: Rinse the part in a drag-out tank to recover
excess plating solution. b. Neutralization: Dip the part in a neutralizing solution to remove any
remaining chromic acid. c. Final Rinsing: Thoroughly rinse with deionized water. d. Drying: Dry
the part using compressed air or in a drying oven.

Visualization of the Chromium Electroplating Workflow
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Caption: Workflow for chromium electroplating highlighting the key stages.
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Nickel Electroplating with Fluorosurfactant

Additives

While traditional nickel electroplating, such as the Watts bath, primarily uses non-fluorinated

surfactants as wetting agents to prevent pitting, fluorosurfactants have a significant application

in electroless nickel plating.[12][13] Specifically, the co-deposition of polytetrafluoroethylene

(PTFE) particles, a fluoropolymer, creates a composite coating with a very low coefficient of

friction and excellent release properties.[3][14] This process is particularly valuable for

applications requiring self-lubrication.

Quantitative Data Summary: Electroless Nickel-PTFE

Plating Parameters

The table below outlines a typical bath composition and the operating parameters for

electroless nickel-PTFE plating.

Parameter

Electroless Nickel-PTFE Plating

Bath Composition

Nickel Source (e.g., Nickel Acetate)

Varies by commercial formulation

Reducing Agent (e.g., Sodium Hypophosphite)

Varies by commercial formulation

Complexing Agent (e.g., Lactic Acid)

Varies by commercial formulation

PTFE Particle Concentration

1-9 g/L[15]

Fluorosurfactant (for PTFE dispersion)

e.g., Cationic fluorosurfactants

Operating Conditions

Temperature 85 - 90 °C[15]
pH 4.5-5.0[15]
Agitation Mechanical stirring (e.g., 200 rpm)[15]

Plating Duration

20 - 60 minutes, depending on desired
thickness[15]
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Experimental Protocol: Electroless Nickel-PTFE
Composite Plating

This protocol describes the co-deposition of PTFE particles within an electroless nickel matrix.

1. Substrate Preparation: a. Degreasing: Clean the substrate (e.g., high-carbon steel) in an
alkaline solution (e.g., 10 wt% NaOH at 40°C) with sonication for 20 minutes to remove surface
oils.[15] b. Rinsing: Thoroughly rinse with deionized water. c. Acid Activation: Immerse the
substrate in a hydrochloric acid solution (e.g., 6 M) for a short period to activate the surface.[15]
d. Final Rinse: Rinse with deionized water.

2. Plating Bath Preparation: a. Use a commercially available electroless nickel plating solution
(e.g., containing nickel acetate, sodium hypophosphite, and lactic acid).[15] b. In a separate
container, create an aqueous solution of PTFE particles and subject it to ultrasonic treatment
for about 1 hour to ensure proper dispersion and prevent agglomeration.[15] c. Add the
dispersed PTFE solution to the electroless nickel bath to achieve the desired concentration
(e.g., 3 g/L).[15] d. Adjust the pH of the final bath to 4.5-5.0.[15] e. Heat the plating bath to
88°C and maintain uniform dispersion by stirring at approximately 200 rpm.[15]

3. Plating Procedure: a. Immerse the prepared substrate into the heated and agitated
electroless nickel-PTFE bath. b. The plating process is autocatalytic and does not require an
external power source. c. Continue the deposition for 20-40 minutes, depending on the target
coating thickness.[15] The PTFE particles will be co-deposited with the nickel-phosphorus alloy.

4. Post-Plating Treatment: a. Rinsing: Remove the plated part from the bath and rinse
thoroughly with deionized water. b. Drying: Dry the component using compressed air or in an
oven. c. Heat Treatment (Optional): To increase the hardness of the coating, a post-plating heat
treatment can be performed.

Visualization of the Electroless Nickel-PTFE Plating
Workflow
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Caption: Workflow for electroless nickel-PTFE composite plating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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